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Compound of Interest

Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-5-nitropyridine
For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Chloro-5-nitropyridine is a pivotal heterocyclic compound widely utilized as a key
intermediate in the synthesis of a diverse range of pharmaceuticals and agrochemicals.[1][2] Its
chemical structure, featuring a pyridine ring substituted with both a chloro and a nitro group,
imparts a unique reactivity profile that is of significant interest to organic chemists. The
electron-deficient nature of the pyridine ring, further enhanced by the strongly electron-
withdrawing nitro group, activates the chlorine atom for nucleophilic substitution, making it a
versatile building block for constructing more complex molecules.[3] This document provides a
comprehensive overview of the chemical properties, reactivity, synthesis, and spectral data of
2-chloro-5-nitropyridine.

General and Physicochemical Properties

2-Chloro-5-nitropyridine is a white to light yellow crystalline solid at room temperature.[1][2] It
is generally stable under recommended storage conditions, though it is incompatible with
strong oxidizing agents.[4] The compound is largely insoluble in water but shows solubility in
organic solvents such as hot methanol, dichloromethane, chloroform, and N,N-
dimethylformamide (DMF).[1][4][5][6]
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Table 1: Physical and Chemical Properties of 2-Chloro-5-nitropyridine

Property Value Source(s)

Molecular Formula CsHsCIN20:2 [21[7]

Molecular Weight 158.54 g/mol [2][7]

CAS Number 4548-45-2 [21[7
White to light yellow crystalline

Appearance ] [1112][8]
powder/solid

Melting Point 105-108 °C [11[61[9]

N ) 256.6 °C (Predicted) at 760

Boiling Point [1][6][10]
mmHg

Density ~1.5 - 1.66 g/cm?3 (Estimate) [6][11]
Insoluble in water; Soluble in

Solubility hot methanol, DCM, [11[4]15]16]
Chloroform, DMF

Flash Point 109.0 - 127.8°C [5][11]

LogP (o/w) 1.29-2.2 [7][11]

Vapor Pressure

0.02 mmHg at 25°C

[6]

Reactivity and Chemical Behavior

The chemical reactivity of 2-chloro-5-nitropyridine is dominated by its electronic structure.

The pyridine nitrogen and the nitro group at the 5-position are both strongly electron-

withdrawing, which significantly reduces the electron density of the aromatic ring.[3] This

electronic pull makes the chlorine atom at the 2-position an excellent leaving group in

nucleophilic aromatic substitution (SrAr) reactions.[3] This is the primary pathway for its

functionalization, allowing for the introduction of various nucleophiles such as amines,

alkoxides, and thiolates to synthesize a wide array of derivatives.[3]
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The SnAr mechanism typically proceeds via a two-step addition-elimination pathway, involving
the formation of a resonance-stabilized Meisenheimer complex intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

